1-(2-chloro-6-fluorophenyl)-N-[1-(2,5-dimethylphenyl)ethyl]methanesulfonamide

• IUPAC Name: 1-(2-chloro-6-fluorophenyl)-N-[1-(2,5-dimethylphenyl)ethyl]methanesulfonamide
• InChI: InChI=1S/C17H19ClFNO2S/c1-11-7-8-12(2)14(9-11)13(3)20-23(21,22)10-15-16(18)5-4-6-17(15)19/h4-9,13,20H,10H2,1-3H3
• InChI Key: DCRHQVUGJSDQED-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(C)NS(=O)(=O)CC2=C(C=CC=C2Cl)F
• Molecular Formula: C17H19ClFNO2S
• Molecular Weight: 355.9 g/mol

Description

1-(2-chloro-6-fluorophenyl)-N-[1-(2,5-dimethylphenyl)ethyl]methanesulfonamide, also known as CFMS, is a chemical compound that has been widely studied for its potential use in scientific research. CFMS belongs to a class of compounds called sulfonamides, which have been used in medicine for over a century as antibiotics and diuretics. However, CFMS has a different mechanism of action than traditional sulfonamides and has been studied for its potential use in treating a variety of diseases, including cancer and inflammation.

Mechanism of Action

1-(2-chloro-6-fluorophenyl)-N-[1-(2,5-dimethylphenyl)ethyl]methanesulfonamide works by inhibiting an enzyme called dihydrofolate reductase (DHFR), which is involved in the synthesis of DNA and RNA. By inhibiting DHFR, 1-(2-chloro-6-fluorophenyl)-N-[1-(2,5-dimethylphenyl)ethyl]methanesulfonamide can prevent the growth and proliferation of cancer cells and reduce inflammation. 1-(2-chloro-6-fluorophenyl)-N-[1-(2,5-dimethylphenyl)ethyl]methanesulfonamide has a different mechanism of action than traditional sulfonamides, which typically work by inhibiting the synthesis of folic acid.
Biochemical and Physiological Effects:
1-(2-chloro-6-fluorophenyl)-N-[1-(2,5-dimethylphenyl)ethyl]methanesulfonamide has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. In cancer cells, 1-(2-chloro-6-fluorophenyl)-N-[1-(2,5-dimethylphenyl)ethyl]methanesulfonamide can induce apoptosis (cell death) and inhibit the cell cycle. 1-(2-chloro-6-fluorophenyl)-N-[1-(2,5-dimethylphenyl)ethyl]methanesulfonamide has also been shown to reduce the production of inflammatory cytokines in immune cells and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

1-(2-chloro-6-fluorophenyl)-N-[1-(2,5-dimethylphenyl)ethyl]methanesulfonamide has several advantages for use in scientific research. It is a relatively small molecule that can easily penetrate cell membranes and has a high binding affinity for DHFR. 1-(2-chloro-6-fluorophenyl)-N-[1-(2,5-dimethylphenyl)ethyl]methanesulfonamide is also stable and can be easily synthesized in the laboratory. However, 1-(2-chloro-6-fluorophenyl)-N-[1-(2,5-dimethylphenyl)ethyl]methanesulfonamide has some limitations for use in lab experiments. It can be toxic at high concentrations and may require specialized handling and disposal procedures. 1-(2-chloro-6-fluorophenyl)-N-[1-(2,5-dimethylphenyl)ethyl]methanesulfonamide also has limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 1-(2-chloro-6-fluorophenyl)-N-[1-(2,5-dimethylphenyl)ethyl]methanesulfonamide. One area of research is focused on optimizing the synthesis process to improve yields and purity. Another area of research is focused on developing new derivatives of 1-(2-chloro-6-fluorophenyl)-N-[1-(2,5-dimethylphenyl)ethyl]methanesulfonamide that may have improved efficacy and reduced toxicity. 1-(2-chloro-6-fluorophenyl)-N-[1-(2,5-dimethylphenyl)ethyl]methanesulfonamide may also be studied in combination with other chemotherapeutic agents or anti-inflammatory drugs to improve their efficacy. Finally, 1-(2-chloro-6-fluorophenyl)-N-[1-(2,5-dimethylphenyl)ethyl]methanesulfonamide may be studied in other disease models to determine its potential as a treatment for other diseases.

Synthesis Methods

1-(2-chloro-6-fluorophenyl)-N-[1-(2,5-dimethylphenyl)ethyl]methanesulfonamide can be synthesized using a multi-step process that involves the reaction of several different chemicals. One common method involves the reaction of 2-chloro-6-fluoroaniline with 1-(2,5-dimethylphenyl)ethylamine in the presence of a catalyst to form an intermediate product. This intermediate is then reacted with methanesulfonyl chloride to form 1-(2-chloro-6-fluorophenyl)-N-[1-(2,5-dimethylphenyl)ethyl]methanesulfonamide. The synthesis process can be optimized to improve yields and purity.

Scientific Research Applications

1-(2-chloro-6-fluorophenyl)-N-[1-(2,5-dimethylphenyl)ethyl]methanesulfonamide has been studied for its potential use in a variety of scientific research applications. One area of research has focused on 1-(2-chloro-6-fluorophenyl)-N-[1-(2,5-dimethylphenyl)ethyl]methanesulfonamide as a potential treatment for cancer. Studies have shown that 1-(2-chloro-6-fluorophenyl)-N-[1-(2,5-dimethylphenyl)ethyl]methanesulfonamide can inhibit the growth of cancer cells in vitro and in vivo, and may have potential as a chemotherapeutic agent. Other areas of research have focused on 1-(2-chloro-6-fluorophenyl)-N-[1-(2,5-dimethylphenyl)ethyl]methanesulfonamide as a potential treatment for inflammation and autoimmune diseases. 1-(2-chloro-6-fluorophenyl)-N-[1-(2,5-dimethylphenyl)ethyl]methanesulfonamide has been shown to inhibit the production of inflammatory cytokines and may have potential as an anti-inflammatory agent.